(E)-3-[5-chloro-1-methyl-3-(trifluoromethyl)pyrazol-4-yl]-1-thiophen-2-ylprop-2-en-1-one

• IUPAC Name: (E)-3-[5-chloro-1-methyl-3-(trifluoromethyl)pyrazol-4-yl]-1-thiophen-2-ylprop-2-en-1-one
• InChI: InChI=1S/C12H8ClF3N2OS/c1-18-11(13)7(10(17-18)12(14,15)16)4-5-8(19)9-3-2-6-20-9/h2-6H,1H3/b5-4+
• InChI Key: QFSIBLLGHWYRND-SNAWJCMRSA-N
• Canonical SMILES: CN1C(=C(C(=N1)C(F)(F)F)C=CC(=O)C2=CC=CS2)Cl
• Isomeric SMILES: CN1C(=C(C(=N1)C(F)(F)F)/C=C/C(=O)C2=CC=CS2)Cl
• Molecular Formula: C12H8ClF3N2OS
• Molecular Weight: 320.72 g/mol

Description

(E)-3-[5-chloro-1-methyl-3-(trifluoromethyl)pyrazol-4-yl]-1-thiophen-2-ylprop-2-en-1-one is a useful research compound. Its molecular formula is C12H8ClF3N2OS and its molecular weight is 320.71. The purity is usually 95%.
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Scientific Research Applications

Structural Characterization and Isomorphism

One study details the structural characterization of isomorphous methyl- and chloro-substituted small heterocyclic analogs, demonstrating the applicability of this compound in understanding the chlorine-methyl exchange rule and its implications for molecular disorder in crystal structures. This research provides insights into the structural basis of isomorphism and disorder within similar compounds, highlighting the complexity of detecting isomorphism automatically in data-mining procedures due to extensive disorder (V. Rajni Swamy et al., 2013).

Synthesis and Structural Insights

Another aspect of research focuses on the synthesis and structural characterization of isostructural compounds with similar molecular frameworks. These studies elucidate the synthesis processes, crystalline structures, and potential for forming isostructural compounds, providing foundational knowledge for developing new materials and compounds with specific structural properties (B. Kariuki et al., 2021).

Antimicrobial and Antifungal Applications

Further investigations into derivatives of this compound reveal their potential antimicrobial and antifungal activities. Research into new series of compounds synthesized through various chemical reactions has demonstrated broad-spectrum antimicrobial activities and moderate to good antioxidant activities. This suggests the utility of these compounds in developing new antimicrobial and antioxidant agents, with implications for treating bacterial and fungal infections (Manjunatha Bhat et al., 2016; Manjunatha Bhat et al., 2016).

Anticancer Research

Research into the anticancer properties of new bis-pyrazolyl-thiazoles incorporating the thiophene moiety has indicated promising leads for anticancer activity, particularly against hepatocellular carcinoma cell lines. This area of research underscores the potential of such compounds in developing novel anticancer therapies, contributing to the broader field of oncology and the search for more effective cancer treatments (S. M. Gomha et al., 2016).